Cas no 951540-55-9 (2,4-bis(4-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 2,4-bis(4-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 951540-55-9
• MF: C₂₁H₁₆F₂N₂O₃S
• MW: 414.425150871277
• CID: 5430605
• Update Time: 2025-08-03

2,4-bis(4-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2,4-bis[(4-fluorophenyl)methyl]-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-one
• 2,4-bis(4-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• Inchi： 1S/C21H16F2N2O3S/c22-17-9-5-15(6-10-17)13-24-19-3-1-2-4-20(19)29(27,28)25(21(24)26)14-16-7-11-18(23)12-8-16/h1-12H,13-14H2
• InChI Key： MDTGQGVKTULOBF-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])F)C(N1C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])F)=O)(=O)=O

Additional information on 2,4-bis(4-fluorophenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

2,4-Bis(4-Fluorophenyl)methyl-3,4-Dihydro-2H-1λ6,2,4-Benzothiadiazine-1,1,3-Trione: A Comprehensive Overview

The compound 951540-55-9, also known as 2,4-bis(4-fluorophenyl)methyl-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione, is a highly specialized organic sulfur-containing heterocyclic compound. This compound belongs to the class of benzothiadiazines, which are well-known for their diverse biological activities and applications in pharmaceutical chemistry. The structure of this compound is characterized by a benzothiadiazine ring system with two fluorophenyl substituents at the 2 and 4 positions and a methyl group attached to the sulfur atom. The presence of the fluorine atoms in the phenyl rings introduces unique electronic properties and enhances the compound's stability and bioavailability.

Recent studies have highlighted the potential of benzothiadiazines as promising candidates in drug discovery. For instance, researchers have explored their role as antimicrobial agents, where the sulfur-containing ring system contributes to the inhibition of bacterial enzymes. Additionally, this compound has shown potential in anticancer research, particularly in targeting specific oncogenic pathways. The methyl group substitution at the sulfur atom further modulates the compound's reactivity and selectivity, making it a valuable substrate for medicinal chemists.

The synthesis of 951540-55-9 involves a multi-step process that typically includes the formation of the benzothiadiazine core followed by substitution reactions to introduce the fluorophenyl and methyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only enhance yield but also minimize environmental impact, aligning with current green chemistry principles.

In terms of applications, benzothiadiazines like this compound are being investigated for their potential in neuroprotective therapies. Recent findings suggest that they may inhibit neuroinflammatory processes associated with conditions such as Alzheimer's disease and multiple sclerosis. The fluorophenyl groups are believed to play a critical role in modulating these effects by influencing the compound's ability to cross the blood-brain barrier.

Furthermore, computational studies using molecular docking and quantum mechanics have provided insights into the binding interactions of this compound with various biological targets. These studies reveal that the sulfur atom and adjacent substituents are key determinants of its bioactivity. Such computational approaches are increasingly being integrated into drug design pipelines to accelerate discovery efforts.

In conclusion, 951540-55-9 represents a significant advancement in heterocyclic chemistry with promising therapeutic applications. Its unique structure and functional groups make it a valuable tool for researchers in pharmaceuticals and related fields. As ongoing research continues to uncover its full potential, this compound stands at the forefront of innovative drug development strategies.